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Compound of Interest

Compound Name: BAY-958

Cat. No.: B605961 Get Quote

Essential Safety and Handling Guide for BAY-958
Disclaimer: This document provides guidance for handling BAY-958 in a research laboratory

setting. BAY-958 is a potent and selective PTEFb/CDK9 inhibitor with antiproliferative activity.

[1] As with any investigational compound with limited safety data, it should be handled as a

potentially hazardous substance.[2] This guide is not a substitute for a formal risk assessment

and the specific Safety Data Sheet (SDS) which should be requested from the supplier.[3]

Hazard Identification and Personal Protective
Equipment (PPE)
Given the potent biological activity of BAY-958, a precautionary approach is mandatory.[3]

Assume the compound is toxic and may have the potential to cause carcinogenic, mutagenic,

or teratogenic effects at low doses.[2][4] Engineering controls, such as fume hoods or glove

boxes, are the primary means of exposure control.[5] Appropriate PPE must be worn at all

times when handling the compound.

The following table summarizes the required PPE for various laboratory operations involving

BAY-958.
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Operation
Required Personal Protective Equipment

(PPE)

Low-Risk Operations

Handling Sealed Containers
Nitrile gloves, safety glasses with side shields,

lab coat.

Medium-Risk Operations

Preparing Dilute Solutions (<1mM)

Double nitrile gloves, chemical splash goggles,

lab coat. Work should be performed in a

certified chemical fume hood.

High-Risk Operations

Weighing Solid Compound

Double nitrile gloves, chemical splash goggles,

face shield, disposable gown with tight-fitting

cuffs, NIOSH-approved respirator (N95 or

higher).[3] This must be performed in a

ventilated balance enclosure, powder-

containment hood, or glove box.[3][5]

Preparing Stock Solutions

Double nitrile gloves, chemical splash goggles,

face shield, disposable gown with tight-fitting

cuffs. Work must be performed in a certified

chemical fume hood.

Note: Always inspect PPE for integrity before use and dispose of single-use items after

handling the compound.

Operational Plan: Step-by-Step Handling
Procedures
A clear, step-by-step plan for handling is essential to ensure safety and minimize exposure risk.

Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Log: Document the receipt, quantity, and storage location in the chemical inventory.
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Store: Store BAY-958 in a secure, designated, and clearly labeled location. The storage area

should be well-ventilated and separate from incompatible materials. Follow the supplier's

recommendations for storage temperature, typically protecting from light and moisture.[6]

This workflow must be conducted within a certified chemical fume hood or a more stringent

containment system like a glove box.
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Preparation Phase

Weighing Phase (in ventilated enclosure)

Solubilization Phase

Decontamination & Disposal Phase

Don full high-risk PPE

Designate and prepare work area in fume hood

Assemble all necessary equipment (spatula, weigh paper, vials, solvent)

Carefully transfer solid BAY-958 to weigh paper using a dedicated spatula

Proceed to weighing

Record the exact weight

Transfer the solid into a tared vial

Add the appropriate solvent to the vial containing BAY-958

Proceed to solubilization

Cap the vial securely and vortex/sonicate until fully dissolved

Label the stock solution vial clearly (Name, Conc., Date, Initials)

Decontaminate spatula and work surfaces

Finalize procedure

Dispose of all contaminated single-use items in hazardous waste

Remove PPE following proper procedure

Click to download full resolution via product page

Caption: Experimental Workflow for Weighing and Preparing BAY-958 Stock Solution.
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Disposal Plan
All waste contaminated with BAY-958 must be treated as hazardous waste.

Waste Type Disposal Procedure

Solid Waste
Includes contaminated gloves, gowns, weigh

paper, pipette tips, and vials.

Action: Place immediately into a dedicated,

sealed, and clearly labeled hazardous waste

container. Do not mix with general lab trash.

Liquid Waste

Includes unused stock solutions, dilute solutions

from experiments, and the first rinse of any

contaminated glassware.

Action: Collect in a sealed, properly labeled, and

leak-proof hazardous waste container. The

container should specify "Halogenated" or "Non-

halogenated" solvents as appropriate.

Sharps Waste Includes contaminated needles and syringes.

Action: Dispose of immediately into a

designated sharps container for hazardous

chemical waste.

Note: Follow all institutional and local regulations for hazardous waste disposal. Maintain

detailed records of all disposed waste.

Signaling Pathway Context
BAY-958 is a potent inhibitor of Positive Transcription Elongation Factor b (P-TEFb), whose

catalytic subunit is Cyclin-Dependent Kinase 9 (CDK9).[1] Inhibition of CDK9 prevents the

phosphorylation of key downstream targets, leading to a halt in transcriptional elongation and

ultimately inducing apoptosis in cancer cells.
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Caption: Simplified signaling pathway showing the inhibitory action of BAY-958 on P-

TEFb/CDK9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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